Cas no 1353972-47-0 (2-((Methyl(piperidin-3-yl)amino)methyl)benzonitrile hydrochloride)

• Product Name: 2-((Methyl(piperidin-3-yl)amino)methyl)benzonitrile hydrochloride
• CAS No: 1353972-47-0
• MF: C₁₄H₂₀ClN₃
• MW: 265.781702041626
• MDL: MFCD21098455
• CID: 2091357
• PubChem ID: 71302437
• Update Time: 2025-06-14

2-((Methyl(piperidin-3-yl)amino)methyl)benzonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-((Methyl(piperidin-3-yl)amino)methyl)benzonitrile hydrochloride
• 2-[(methyl-piperidin-3-yl-amino)-methyl]-benzonitrile hydrochloride
• 1353972-47-0
• G80981
• SB44171
• 2-[[methyl(piperidin-3-yl)amino]methyl]benzonitrile;hydrochloride
• DB-239632
• AKOS024464143
• 2-((Methyl(piperidin-3-yl)amino)methyl)benzonitrilehydrochloride
• 2-{[METHYL(PIPERIDIN-3-YL)AMINO]METHYL}BENZONITRILE HYDROCHLORIDE

• MDL： MFCD21098455
• Inchi： 1S/C14H19N3.ClH/c1-17(14-7-4-8-16-10-14)11-13-6-3-2-5-12(13)9-15;/h2-3,5-6,14,16H,4,7-8,10-11H2,1H3;1H
• InChI Key： SEALJTZPSCMFEK-UHFFFAOYSA-N
• SMILES： Cl.N(C)(CC1C=CC=CC=1C#N)C1CNCCC1

Computed Properties

• Exact Mass: 265.1345753g/mol
• Monoisotopic Mass: 265.1345753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-((Methyl(piperidin-3-yl)amino)methyl)benzonitrile hydrochloride

Comprehensive Overview of 2-((Methyl(piperidin-3-yl)amino)methyl)benzonitrile hydrochloride (CAS No. 1353972-47-0)

2-((Methyl(piperidin-3-yl)amino)methyl)benzonitrile hydrochloride (CAS No. 1353972-47-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique piperidine and benzonitrile moieties, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which make it a promising candidate for modulating biological targets.

In recent years, the demand for piperidine derivatives has surged due to their versatility in medicinal chemistry. The 2-((Methyl(piperidin-3-yl)amino)methyl)benzonitrile hydrochloride stands out as a key intermediate in synthesizing novel therapeutic agents. Its hydrochloride salt form enhances solubility, making it more suitable for formulation studies. This aligns with the growing trend of optimizing drug-like properties to improve bioavailability and efficacy.

One of the most frequently searched questions in the field is: "What are the applications of piperidine-based compounds in drug development?" This compound addresses this query by serving as a building block for CNS-targeting drugs, given the piperidine ring's prevalence in neurologically active molecules. Additionally, its benzonitrile group contributes to its potential as a kinase inhibitor, a hot topic in oncology research.

The synthesis of 2-((Methyl(piperidin-3-yl)amino)methyl)benzonitrile hydrochloride involves multi-step organic reactions, often starting from 3-aminopiperidine and 2-cyanobenzaldehyde. Researchers emphasize the importance of chiral purity and regioselectivity during synthesis, as these factors critically influence the compound's pharmacological profile. This aligns with the industry's focus on green chemistry and sustainable synthesis methods.

From a commercial perspective, CAS No. 1353972-47-0 is supplied by leading chemical manufacturers under stringent quality controls. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to ensure batch-to-batch consistency. The compound's stability under various storage conditions is another area of interest, as evidenced by searches for "storage guidelines for hydrochloride salts."

In conclusion, 2-((Methyl(piperidin-3-yl)amino)methyl)benzonitrile hydrochloride represents a compelling case study in modern medicinal chemistry. Its structural complexity, coupled with its potential therapeutic applications, makes it a valuable subject for ongoing research. As the pharmaceutical industry continues to explore targeted therapies and small-molecule drugs, this compound is poised to remain a focal point in scientific discussions.